Cas no 1448052-32-1 (N-3-(furan-2-yl)-3-hydroxypropyl-N'-2-(methylsulfanyl)phenylethanediamide)
N-3-(furan-2-yl)-3-hydroxypropyl-N'-2-(methylsulfanyl)phenylethanediamide Chemical and Physical Properties
Names and Identifiers
-
- N-3-(furan-2-yl)-3-hydroxypropyl-N'-2-(methylsulfanyl)phenylethanediamide
- 1448052-32-1
- AKOS024536666
- N-[3-(FURAN-2-YL)-3-HYDROXYPROPYL]-N'-[2-(METHYLSULFANYL)PHENYL]ETHANEDIAMIDE
- N1-(3-(furan-2-yl)-3-hydroxypropyl)-N2-(2-(methylthio)phenyl)oxalamide
- N-[3-(furan-2-yl)-3-hydroxypropyl]-N'-(2-methylsulfanylphenyl)oxamide
- F6190-1386
-
- Inchi: 1S/C16H18N2O4S/c1-23-14-7-3-2-5-11(14)18-16(21)15(20)17-9-8-12(19)13-6-4-10-22-13/h2-7,10,12,19H,8-9H2,1H3,(H,17,20)(H,18,21)
- InChI Key: RMHAIGGYWAIKLK-UHFFFAOYSA-N
- SMILES: S(C)C1C=CC=CC=1NC(C(NCCC(C1=CC=CO1)O)=O)=O
Computed Properties
- Exact Mass: 334.09872823g/mol
- Monoisotopic Mass: 334.09872823g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 23
- Rotatable Bond Count: 6
- Complexity: 408
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 117Ų
N-3-(furan-2-yl)-3-hydroxypropyl-N'-2-(methylsulfanyl)phenylethanediamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6190-1386-2μmol |
N-[3-(furan-2-yl)-3-hydroxypropyl]-N'-[2-(methylsulfanyl)phenyl]ethanediamide |
1448052-32-1 | 2μmol |
$57.0 | 2023-09-09 | ||
| Life Chemicals | F6190-1386-5μmol |
N-[3-(furan-2-yl)-3-hydroxypropyl]-N'-[2-(methylsulfanyl)phenyl]ethanediamide |
1448052-32-1 | 5μmol |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F6190-1386-10μmol |
N-[3-(furan-2-yl)-3-hydroxypropyl]-N'-[2-(methylsulfanyl)phenyl]ethanediamide |
1448052-32-1 | 10μmol |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F6190-1386-20μmol |
N-[3-(furan-2-yl)-3-hydroxypropyl]-N'-[2-(methylsulfanyl)phenyl]ethanediamide |
1448052-32-1 | 20μmol |
$79.0 | 2023-09-09 | ||
| Life Chemicals | F6190-1386-1mg |
N-[3-(furan-2-yl)-3-hydroxypropyl]-N'-[2-(methylsulfanyl)phenyl]ethanediamide |
1448052-32-1 | 1mg |
$54.0 | 2023-09-09 | ||
| Life Chemicals | F6190-1386-2mg |
N-[3-(furan-2-yl)-3-hydroxypropyl]-N'-[2-(methylsulfanyl)phenyl]ethanediamide |
1448052-32-1 | 2mg |
$59.0 | 2023-09-09 | ||
| Life Chemicals | F6190-1386-3mg |
N-[3-(furan-2-yl)-3-hydroxypropyl]-N'-[2-(methylsulfanyl)phenyl]ethanediamide |
1448052-32-1 | 3mg |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F6190-1386-4mg |
N-[3-(furan-2-yl)-3-hydroxypropyl]-N'-[2-(methylsulfanyl)phenyl]ethanediamide |
1448052-32-1 | 4mg |
$66.0 | 2023-09-09 | ||
| Life Chemicals | F6190-1386-5mg |
N-[3-(furan-2-yl)-3-hydroxypropyl]-N'-[2-(methylsulfanyl)phenyl]ethanediamide |
1448052-32-1 | 5mg |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F6190-1386-10mg |
N-[3-(furan-2-yl)-3-hydroxypropyl]-N'-[2-(methylsulfanyl)phenyl]ethanediamide |
1448052-32-1 | 10mg |
$79.0 | 2023-09-09 |
N-3-(furan-2-yl)-3-hydroxypropyl-N'-2-(methylsulfanyl)phenylethanediamide Related Literature
-
Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
-
Martin R. Ward,Gary W. Copeland,Andrew J. Alexander Chem. Commun., 2010,46, 7634-7636
-
Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
-
Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
-
Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
Additional information on N-3-(furan-2-yl)-3-hydroxypropyl-N'-2-(methylsulfanyl)phenylethanediamide
Research Briefing on N-3-(furan-2-yl)-3-hydroxypropyl-N'-2-(methylsulfanyl)phenylethanediamide (CAS: 1448052-32-1)
In recent years, the compound N-3-(furan-2-yl)-3-hydroxypropyl-N'-2-(methylsulfanyl)phenylethanediamide (CAS: 1448052-32-1) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features combining furan and methylsulfanylphenyl moieties, has shown promising potential in various therapeutic applications. The following briefing synthesizes the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical implications.
The synthesis of N-3-(furan-2-yl)-3-hydroxypropyl-N'-2-(methylsulfanyl)phenylethanediamide involves a multi-step process that ensures high yield and purity. Recent studies have optimized the reaction conditions, particularly the coupling of the furan-2-yl and methylsulfanylphenyl groups, to enhance the efficiency of the synthesis. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm the structural integrity of the compound, ensuring its suitability for further biological evaluation.
Pharmacological investigations have revealed that this compound exhibits notable activity against a range of biological targets. In vitro studies demonstrate its ability to modulate key signaling pathways involved in inflammation and cell proliferation. Specifically, it has shown inhibitory effects on certain kinases and receptors that are implicated in chronic inflammatory diseases and cancer. These findings suggest that N-3-(furan-2-yl)-3-hydroxypropyl-N'-2-(methylsulfanyl)phenylethanediamide could serve as a lead compound for the development of novel therapeutics targeting these conditions.
Further research has explored the compound's pharmacokinetic properties, including its absorption, distribution, metabolism, and excretion (ADME) profiles. Preliminary data indicate favorable bioavailability and metabolic stability, which are critical for its potential transition from preclinical to clinical studies. However, challenges such as solubility and tissue penetration remain areas for further optimization. Computational modeling and structure-activity relationship (SAR) studies are currently underway to refine the compound's properties and enhance its therapeutic efficacy.
In conclusion, N-3-(furan-2-yl)-3-hydroxypropyl-N'-2-(methylsulfanyl)phenylethanediamide represents a promising candidate in the realm of drug discovery. Its unique chemical structure and demonstrated biological activities position it as a valuable subject for ongoing and future research. Continued efforts to elucidate its mechanisms of action and optimize its pharmacological profile will be essential in realizing its full therapeutic potential. This briefing underscores the importance of interdisciplinary collaboration in advancing our understanding and application of this compound in medicine.
1448052-32-1 (N-3-(furan-2-yl)-3-hydroxypropyl-N'-2-(methylsulfanyl)phenylethanediamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)